1-(2,6-difluorobenzyl)-2-ethylpiperidine

• IUPAC Name: 1-[(2,6-difluorophenyl)methyl]-2-ethylpiperidine
• InChI: InChI=1S/C14H19F2N/c1-2-11-6-3-4-9-17(11)10-12-13(15)7-5-8-14(12)16/h5,7-8,11H,2-4,6,9-10H2,1H3
• InChI Key: HWIGOOOMPYTLQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CC2=C(C=CC=C2F)F
• Molecular Formula: C14H19F2N
• Molecular Weight: 239.30 g/mol

Description

1-(2,6-difluorobenzyl)-2-ethylpiperidine, commonly known as DF-MDBP, is a synthetic compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of DF-MDBP is not fully understood. However, studies have suggested that it may act as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability. DF-MDBP has also been shown to interact with various ion channels, including voltage-gated calcium channels and potassium channels, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
DF-MDBP has been shown to produce a range of biochemical and physiological effects. It has been demonstrated to exhibit analgesic effects in animal models of pain, which may be mediated through its interaction with the GABAergic system. DF-MDBP has also been shown to exhibit anti-inflammatory effects, which may be due to its ability to inhibit the production of pro-inflammatory cytokines. Additionally, DF-MDBP has been shown to exhibit anticonvulsant effects in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

DF-MDBP has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its pharmacological effects have been well-characterized in animal models. However, there are also some limitations to its use. DF-MDBP has not been extensively studied in humans, and its safety profile has not been fully established. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on DF-MDBP. One potential direction is to further investigate its pharmacological effects and mechanism of action, particularly in human subjects. Another direction is to explore its potential use in the treatment of neurological disorders, such as epilepsy and Parkinson's disease. Additionally, DF-MDBP may have potential applications in the development of novel analgesic and anti-inflammatory drugs.

Synthesis Methods

DF-MDBP can be synthesized through a multi-step process involving the reaction of 2,6-difluorobenzyl chloride with 2-ethylpiperidine. The reaction is typically carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, and a solvent, such as dichloromethane or tetrahydrofuran. The resulting product is then purified through various techniques, including column chromatography and recrystallization.

Scientific Research Applications

DF-MDBP has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit a range of pharmacological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. DF-MDBP has also been investigated for its potential use in the treatment of various neurological disorders, such as epilepsy and Parkinson's disease.